Cas no 327169-68-6 (6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile)

• Product Name: 6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• CAS No: 327169-68-6
• MF: C₁₈H₁₁F₃N₄OS
• MW: 388.366352319717
• CID: 5737254
• PubChem ID: 3708691
• Update Time: 2025-05-23

6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• STL324107
• 327169-68-6
• CS-0333000
• RS-0147
• AKOS005109548
• 6-amino-1-phenyl-4-thiophen-2-yl-3-(trifluoromethyl)-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• CHEMBL2298276
• 6-amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• Pyrano[2,3-c]pyrazole-5-carbonitrile, 6-amino-1,4-dihydro-1-phenyl-4-(2-thienyl)-3-(trifluoromethyl)-
• 6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile

• Inchi： 1S/C18H11F3N4OS/c19-18(20,21)15-14-13(12-7-4-8-27-12)11(9-22)16(23)26-17(14)25(24-15)10-5-2-1-3-6-10/h1-8,13H,23H2
• InChI Key： ZWGAJTRCTLVKNY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C#N)=C(N)OC2=C1C(C(F)(F)F)=NN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.06056665g/mol
• Monoisotopic Mass: 388.06056665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 545.8±50.0 °C(Predicted)
• pka: 1.91±0.40(Predicted)

Additional information on 6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile

6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile: A Comprehensive Overview

The compound with CAS No 327169-68-6, known as 6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrano[2,3-c]pyrazole core, a thiophene moiety, and a trifluoromethyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of pyrano[2,3-c]pyrazole derivatives in the development of novel therapeutics. The thiophene moiety in this compound is known to enhance the molecule's stability and bioavailability, while the trifluoromethyl group contributes to its lipophilicity and metabolic resistance. These properties make it an attractive candidate for use in anti-tumor and anti-inflammatory drug development.

The synthesis of 6-Amino-1-phenyl-4-(thiophen-2-yl)-3-(trifluoromethyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound can be produced on a larger scale for further testing and application.

In terms of applications, this compound has shown promise in the field of fluorescent sensors due to its ability to emit light under specific conditions. The cyan group in the molecule plays a crucial role in its fluorescence properties, making it suitable for detecting environmental pollutants or biological markers in real-time.

Recent advancements in computational chemistry have allowed scientists to better understand the electronic properties of this compound. By using density functional theory (DFT) calculations, researchers have identified key interactions between the molecule and potential drug targets. These insights are expected to guide future modifications to improve the compound's efficacy and selectivity.

The integration of machine learning algorithms into drug discovery has further enhanced our ability to predict the biological activity of this compound. By analyzing large datasets of similar molecules, researchers can identify patterns that suggest new therapeutic applications for 6-Amino-1-phenyl...

In conclusion, 6-Amino...carbonitrile represents a cutting-edge advancement in organic chemistry with wide-ranging potential applications. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.